molecular formula C11H8F6O3 B8373292 3,5-Bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde

3,5-Bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde

Cat. No.: B8373292
M. Wt: 302.17 g/mol
InChI Key: HYPTXUXUFBLSSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde is a useful research compound. Its molecular formula is C11H8F6O3 and its molecular weight is 302.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8F6O3

Molecular Weight

302.17 g/mol

IUPAC Name

3,5-bis(2,2,2-trifluoroethoxy)benzaldehyde

InChI

InChI=1S/C11H8F6O3/c12-10(13,14)5-19-8-1-7(4-18)2-9(3-8)20-6-11(15,16)17/h1-4H,5-6H2

InChI Key

HYPTXUXUFBLSSO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1OCC(F)(F)F)OCC(F)(F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dihydroxybenzaldehyde (2.0 g, 14.5 mmol) in DMF (35 mL) was added potassium carbonate (11.0 g, 80.0 mmol) and 1,1,1-trifluoro-2-iodoethane (33.3 g, 160 mmol). The reaction mixture was heated I a sealed reactor at 50° C. for 7 days. The mixture was filtered and washed with ethyl acetate. The filtrate was added water and the organic phase isolated. The aqueous phase was extracted once more with ethyl acetated. The combined organic phases were dried (MgSO4), filtered and concentrated in vacuo. The residue was purified by flash chromatography eluting with toluene to give 906 mg (18%) of 3,5-bis-(2,2,2-trifluoro-ethoxy)-benzaldehyde. 1H NMR (CDCl3, 300 MHz) δ: 4.43 (q, 4H), 6.85 (t, 1H), 7.15 (d, 2H), 9.95 (s, 1H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
33.3 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One

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